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Compound of Interest

Compound Name: Dihydrothymine

Cat. No.: B131461

This guide provides a comprehensive overview of 5,6-dihydrothymine, a critical intermediate
in pyrimidine metabolism. It is intended for researchers, scientists, and professionals in drug
development, offering detailed information on its chemical identity, properties, synthesis, and
biological significance.

Chemical Identity and Nomenclature

5,6-dihydrothymine is a pyrimidone that results from the formal addition of hydrogen across
the 5,6-double bond of thymine.[1][2] Its chemical structure and nhomenclature are fundamental
for its study in various scientific contexts.

IUPAC Name: 5-methyl-1,3-diazinane-2,4-dione[2][3]

Synonyms: A variety of synonyms for 5,6-dihydrothymine are used across scientific literature
and chemical databases. These include:

« 5,6-Dihydro-5-methyluracil[2][4][5][6]

Dihydrothymine[1][2][4][5][6]

5-Methyl-5,6-dihydrouracil[1][2][4][5]

5-Methyldihydropyrimidine-2,4(1H,3H)-dione[1][2][4]

NSC 44131[5]
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» 5-methylhexahydropyrimidine-2,4-dione[3]

Physicochemical Properties

The following table summarizes key quantitative data for 5,6-dihydrothymine.

Property Value Source
Chemical Formula C5H8N202 [1][5]
Average Mass 128.12930 Da [1]
Molar Mass 128.13 g/mol [2]

DMF: Slightly solubleDMSO:

Solubility 10 mg/mIPBS (pH 7.2): 0.25 [5]
mg/ml
CAS Number 696-04-8 [2][5]

Experimental Protocols

The synthesis and incorporation of 5,6-dihydrothymine into DNA fragments are crucial for
studying its biological effects, particularly in the context of DNA damage and repair.

Synthesis of 5,6-Dihydrothymine: A common method for the preparation of 5,6-
dihydrothymine involves the catalytic hydrogenation of thymidine. This process yields a
mixture of the (5R) and (5S) diastereoisomers.[7]

Incorporation into DNA Fragments: The integration of 5,6-dihydrothymine into synthetic DNA
oligonucleotides has been achieved using phosphoramidite chemistry.[8] Due to the instability
of the modified base under standard deprotection conditions, a specialized set of amino-
protecting groups is required.[8] The resulting 5,6-dihydrothymidine phosphoramidite can then
be used in solid-phase DNA synthesis.[7][8] The integrity of the incorporated modified base
within the oligonucleotide is typically confirmed by mass spectrometry.[7][8]

Biological Significance and Metabolic Pathway

© 2025 BenchChem. All rights reserved. 2/4 Tech Support


https://en.wikipedia.org/wiki/Dihydrothymine
https://www.benchchem.com/product/b131461?utm_src=pdf-body
https://dnamod.hoffmanlab.org/5,6-dihydrothymine.html
https://www.caymanchem.com/product/37187/dihydrothymine
https://dnamod.hoffmanlab.org/5,6-dihydrothymine.html
https://pubchem.ncbi.nlm.nih.gov/compound/93556
https://www.caymanchem.com/product/37187/dihydrothymine
https://pubchem.ncbi.nlm.nih.gov/compound/93556
https://www.caymanchem.com/product/37187/dihydrothymine
https://www.benchchem.com/product/b131461?utm_src=pdf-body
https://www.benchchem.com/product/b131461?utm_src=pdf-body
https://www.benchchem.com/product/b131461?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/4084602/
https://www.benchchem.com/product/b131461?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC334629/
https://pmc.ncbi.nlm.nih.gov/articles/PMC334629/
https://pubmed.ncbi.nlm.nih.gov/4084602/
https://pmc.ncbi.nlm.nih.gov/articles/PMC334629/
https://pubmed.ncbi.nlm.nih.gov/4084602/
https://pmc.ncbi.nlm.nih.gov/articles/PMC334629/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b131461?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

5,6-dihydrothymine is a key metabolite in the catabolism of the pyrimidine nucleobase
thymine.[5] It is formed from thymine by the enzyme dihydropyrimidine dehydrogenase (DPD).
[5] Subsequently, dihydropyrimidinase hydrolyzes 5,6-dihydrothymine to N-carbamyl-beta-
alanine, which is then converted to beta-alanine by beta-ureidopropionase.[4][9]

Abnormally high levels of 5,6-dihydrothymine can be indicative of certain metabolic disorders,
such as dihydropyrimidinase deficiency, and may have toxic effects.[4][6][9] It is also a
significant product of DNA damage caused by gamma irradiation under anoxic conditions.[8]

Below is a diagram illustrating the metabolic pathway of thymine, highlighting the central role of
5,6-dihydrothymine.

Dihydropyrimidine
Dehydrogenase (DPD

B-Ureidopropionase

5,6-Dihydrothymine N-Carbamyl-B-alanine B-Alanine

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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